![molecular formula C11H11ClN2OS B4614474 N-(3-chloro-2-methylphenyl)-2-[(cyanomethyl)thio]acetamide](/img/structure/B4614474.png)
N-(3-chloro-2-methylphenyl)-2-[(cyanomethyl)thio]acetamide
Overview
Description
N-(3-chloro-2-methylphenyl)-2-[(cyanomethyl)thio]acetamide is a useful research compound. Its molecular formula is C11H11ClN2OS and its molecular weight is 254.74 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 254.0280618 g/mol and the complexity rating of the compound is 289. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
Research by Coleman et al. (2000) explored the metabolism of various chloroacetamide herbicides, including acetochlor, alachlor, butachlor, and metolachlor, in human and rat liver microsomes. This study highlighted the complex metabolic activation pathways of these herbicides, which may contribute to their carcinogenicity. The study found differences in the metabolism of these compounds between human and rat liver microsomes, suggesting species-specific metabolic pathways Coleman, S., Linderman, R., Hodgson, E., & Rose, R., 2000.
Initial Metabolism in Tolerant and Susceptible Seedlings
The metabolism of acetochlor was studied by Breaux (1987) in various crop and weed species to understand its selective phytotoxicity. The research indicated that acetochlor is initially converted to thioether conjugates, with the process being more efficient in tolerant species. This suggests a detoxification mechanism contributing to the herbicide's selective toxicity Breaux, E. J., 1987.
In Vitro Metabolism of Alachlor
Coleman et al. (1999) focused on the in vitro metabolism of alachlor by human liver microsomes and identified cytochrome P450 isoforms responsible for this process. The study contributes to understanding the metabolic pathways of alachlor in humans and may help in evaluating the herbicide's potential health risks Coleman, S., Liu, S., Linderman, R., Hodgson, E., & Rose, R., 1999.
Soil Reception and Activity of Chloroacetamide Herbicides
Research by Banks and Robinson (1986) studied the influence of wheat straw and irrigation on the reception, mobility, and efficacy of acetochlor, alachlor, and metolachlor. This study provides insights into the environmental behavior of these herbicides and their effectiveness under different agricultural practices Banks, P. A., & Robinson, E. L., 1986.
Anticancer Activity of Thiazole Derivatives
Evren et al. (2019) synthesized and studied the anticancer activity of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides. This research is relevant for its exploration of novel compounds with potential therapeutic applications, demonstrating the broad scope of research related to acetamide derivatives Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G., 2019.
Properties
IUPAC Name |
N-(3-chloro-2-methylphenyl)-2-(cyanomethylsulfanyl)acetamide | |
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InChI |
InChI=1S/C11H11ClN2OS/c1-8-9(12)3-2-4-10(8)14-11(15)7-16-6-5-13/h2-4H,6-7H2,1H3,(H,14,15) | |
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InChI Key |
JVYDXZIHRJAUAZ-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CSCC#N | |
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Molecular Formula |
C11H11ClN2OS | |
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Molecular Weight |
254.74 g/mol | |
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